Cas no 38989-02-5 (1-Amino-7,7-dimethylbicyclo[2.2.1]heptan-2-one)

• Product Name: 1-Amino-7,7-dimethylbicyclo[2.2.1]heptan-2-one
• CAS No: 38989-02-5
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 5262326
• Update Time: 2025-05-26

1-Amino-7,7-dimethylbicyclo[2.2.1]heptan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Amino-7,7-dimethylbicyclo[2.2.1]heptan-2-one

• Inchi： 1S/C9H15NO/c1-8(2)6-3-4-9(8,10)7(11)5-6/h6H,3-5,10H2,1-2H3
• InChI Key： MJYDCJSTORDUSO-UHFFFAOYSA-N
• SMILES： O=C1CC2CCC1(C2(C)C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 222
• XLogP3: 0.6
• Topological Polar Surface Area: 43.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on 1-Amino-7,7-dimethylbicyclo[2.2.1]heptan-2-one

Research Brief on 1-Amino-7,7-dimethylbicyclo[2.2.1]heptan-2-one (CAS: 38989-02-5): Recent Advances and Applications

1-Amino-7,7-dimethylbicyclo[2.2.1]heptan-2-one (CAS: 38989-02-5) is a bicyclic compound with significant potential in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its utility as a versatile building block for the synthesis of complex molecules, particularly in the development of novel therapeutics. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 1-Amino-7,7-dimethylbicyclo[2.2.1]heptan-2-one, emphasizing its role as a key intermediate in the preparation of structurally diverse analogs. The researchers utilized a combination of catalytic asymmetric synthesis and ring-closing metathesis to achieve high yields and enantiomeric purity. These advancements have paved the way for the efficient production of derivatives with tailored pharmacological properties.

In another recent investigation, the compound's biological activity was evaluated against a panel of cancer cell lines. The results, published in Bioorganic & Medicinal Chemistry Letters (2024), demonstrated that certain derivatives of 1-Amino-7,7-dimethylbicyclo[2.2.1]heptan-2-one exhibited potent inhibitory effects on tumor growth, particularly in breast and lung cancer models. Mechanistic studies revealed that these compounds function by modulating key signaling pathways involved in cell proliferation and apoptosis.

Furthermore, computational modeling studies have provided insights into the molecular interactions of 1-Amino-7,7-dimethylbicyclo[2.2.1]heptan-2-one with various biological targets. A 2024 study in the Journal of Chemical Information and Modeling employed molecular docking and dynamics simulations to predict the binding affinities of this compound and its analogs to enzymes such as kinases and proteases. These findings are instrumental in guiding the design of next-generation inhibitors with improved selectivity and efficacy.

The potential applications of 1-Amino-7,7-dimethylbicyclo[2.2.1]heptan-2-one extend beyond oncology. Recent research has explored its use in the development of antimicrobial agents. A 2023 study in Antimicrobial Agents and Chemotherapy reported that derivatives of this compound exhibited broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. These findings underscore the compound's versatility as a scaffold for addressing pressing global health challenges.

In conclusion, 1-Amino-7,7-dimethylbicyclo[2.2.1]heptan-2-one (CAS: 38989-02-5) continues to emerge as a promising candidate in chemical biology and drug discovery. Recent advancements in its synthesis, biological evaluation, and computational modeling have expanded our understanding of its potential applications. Future research should focus on optimizing its pharmacological properties and exploring its utility in other therapeutic areas, such as neurodegenerative diseases and metabolic disorders.